Cas no 1214346-55-0 (2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid)

• Product Name: 2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid
• CAS No: 1214346-55-0
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 4985038
• PubChem ID: 67741551
• Update Time: 2025-10-31

2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(trifluoromethyl)mandelic acid
• 2-[2-fluoro-4-(trifluoromethyl)phenyl]-2-hydroxyacetic acid
• 2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid

• Inchi： 1S/C9H6F4O3/c10-6-3-4(9(11,12)13)1-2-5(6)7(14)8(15)16/h1-3,7,14H,(H,15,16)
• InChI Key： NMEMRGUFNQDFIC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Additional information on 2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid

Introduction to 2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid (CAS No. 1214346-55-0)

2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 1214346-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its fluoro and trifluoromethyl substituents, which are well-known for enhancing metabolic stability, binding affinity, and overall pharmacological activity. The presence of a hydroxyacetic acid moiety further contributes to its potential utility in the synthesis of bioactive molecules.

The structural features of 2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid make it a promising candidate for various applications in drug discovery and development. The fluoro group, in particular, is widely recognized for its ability to modulate the electronic properties of molecules, thereby influencing their interactions with biological targets. In contrast, the trifluoromethyl group is often employed to increase lipophilicity and reduce metabolic degradation, which are critical factors in the design of orally active drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the fluoro and trifluoromethyl substituents may interact favorably with specific amino acid residues in protein targets, leading to enhanced binding affinity. Additionally, the hydroxyacetic acid component could participate in hydrogen bonding interactions, further stabilizing the enzyme-ligand complex. These insights have been instrumental in guiding the optimization of lead compounds for therapeutic applications.

In the realm of medicinal chemistry, the synthesis of 2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid has been achieved through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic methodologies often leverage transition metal catalysis and palladium-based cross-coupling reactions to construct the desired aromatic core efficiently. The introduction of fluorine atoms into organic molecules is typically accomplished using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride), which provide excellent regioselectivity under controlled conditions.

The pharmacological potential of 2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to inflammatory diseases, cancer, and neurological disorders. Preliminary data indicate that this compound exhibits inhibitory activity against certain kinases and proteases, suggesting its utility as a scaffold for developing novel therapeutics. Moreover, its structural analogs have shown promise in reducing oxidative stress and modulating immune responses.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of pharmacokinetic profiles, including bioavailability and half-life. For instance, fluorine substitution can prevent rapid metabolism by enzymes such as cytochrome P450 oxidases, thereby extending the duration of action for therapeutic agents. This principle has been successfully applied in the development of antiviral drugs, where fluorinated nucleoside analogs exhibit enhanced stability and efficacy.

From a computational perspective, virtual screening techniques have been employed to identify potential binding partners for 2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid. High-throughput docking studies have revealed several promising candidates that could serve as scaffolds for further optimization. These computational approaches not only accelerate the drug discovery process but also provide valuable insights into the structural determinants of binding affinity.

The synthetic pathways for 2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid also highlight the importance of green chemistry principles in modern pharmaceutical synthesis. Researchers are increasingly adopting environmentally friendly methods that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic hydrogenation has replaced traditional high-tempo reactions involving heavy metals like palladium or platinum. Such innovations not only improve sustainability but also enhance safety during production.

In conclusion, 2-2-fluoro-4-(trifluoromethyl)phenyl-2-hydroxyacetic acid (CAS No. 1214346-55-0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing drugs with improved pharmacological properties. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly vital role in addressing complex diseases through innovative therapeutic strategies.